N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide

• IUPAC Name: N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide
• InChI: InChI=1S/C17H15FN2O3S/c1-20-12-8-13(22-2)14(23-3)9-15(12)24-17(20)19-16(21)10-4-6-11(18)7-5-10/h4-9H,1-3H3
• InChI Key: NNHZHLLNJHBPML-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC=C(C=C3)F)OC)OC
• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide, also known as DMFBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science. DMFBA belongs to the family of benzothiazole derivatives, which have been studied extensively for their diverse biological and pharmacological activities.

Scientific Research Applications

Anticancer Potential

• Research has investigated the anticancer potential of chalcones, including derivatives with dimethoxy substitution patterns. .

Anti-Inflammatory Properties

• .

Antileishmanial and Antimalarial Activity

• .

Antiviral Effects

• .

Supramolecular Chemistry and Crystal Lattice Stabilization

• .

Pharmacokinetics and Drug Delivery

• .

These applications highlight the diverse roles of this compound in scientific research, from potential cancer therapies to crystal engineering. Further studies will continue to unveil its multifaceted properties and applications. .

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s target, it’s challenging to describe its precise mode of action. Based on its chemical structure, it’s plausible that it could interact with its targets via non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Given the lack of information about its target and mode of action, it’s difficult to predict which pathways might be impacted .

Pharmacokinetics

Predicting these properties from the compound’s structure alone is challenging and would likely require further experimental investigation .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Without knowledge of its target and mode of action, it’s difficult to predict the potential outcomes of its interaction with biological systems .